N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-3-[2-(difluoromethoxy)phenyl]thiourea
• InChI: InChI=1S/C15H13ClF2N2OS/c1-9-10(16)5-4-7-11(9)19-15(22)20-12-6-2-3-8-13(12)21-14(17)18/h2-8,14H,1H3,(H2,19,20,22)
• InChI Key: FCOHRQUWVLXPIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)NC2=CC=CC=C2OC(F)F
• Molecular Formula: C15H13ClF2N2OS
• Molecular Weight: 342.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It was first synthesized in the 1970s and has been used clinically for decades.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea works by inhibiting the activity of cyclooxygenase (COX), an enzyme that is responsible for the production of prostaglandins. By inhibiting COX, N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea reduces the production of prostaglandins, which in turn reduces pain and inflammation.
Biochemical and Physiological Effects
N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation, as well as reduce the accumulation of amyloid beta in the brain. N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea has also been shown to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea has a number of advantages for use in lab experiments. It is readily available, relatively inexpensive, and has a well-established safety profile. However, N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea also has some limitations. It has a relatively short half-life and may need to be administered multiple times to achieve therapeutic levels. Additionally, it may have interactions with other drugs, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea. One area of research is the potential use of N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea in the treatment of Alzheimer's disease. Further research is needed to determine the optimal dosing and administration schedule for N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea in this context. Another area of research is the potential use of N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea in the treatment of other neurodegenerative diseases, such as Parkinson's disease. Finally, further research is needed to better understand the biochemical and physiological effects of N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea, particularly with regard to its antioxidant properties.

Synthesis Methods

N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea can be synthesized by reacting 3-chloro-2-methylbenzenamine with 2-(difluoromethoxy)benzoyl isothiocyanate in the presence of a base. The reaction yields N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea as a white crystalline solid with a melting point of 205-207°C.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of prostaglandins, which are responsible for pain and inflammation. N-(3-chloro-2-methylphenyl)-N'-[2-(difluoromethoxy)phenyl]thiourea has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to reduce the accumulation of amyloid beta in the brain.